![molecular formula C21H21NO6S2 B2840991 Ethyl 3-[(3,5-dimethoxyphenyl)sulfamoyl]-4-phenylthiophene-2-carboxylate CAS No. 941978-40-1](/img/structure/B2840991.png)
Ethyl 3-[(3,5-dimethoxyphenyl)sulfamoyl]-4-phenylthiophene-2-carboxylate
Description
Ethyl 3-[(3,5-dimethoxyphenyl)sulfamoyl]-4-phenylthiophene-2-carboxylate is a chemical compound with the molecular formula C21H21NO6S2 . It has an average mass of 447.525 Da and a mono-isotopic mass of 447.081024 Da . This product is not intended for human or veterinary use and is for research use only.
Molecular Structure Analysis
The molecular structure of Ethyl 3-[(3,5-dimethoxyphenyl)sulfamoyl]-4-phenylthiophene-2-carboxylate consists of 21 carbon atoms, 21 hydrogen atoms, 1 nitrogen atom, 6 oxygen atoms, and 2 sulfur atoms . The exact arrangement of these atoms and the bonds between them would require more detailed structural analysis, such as X-ray crystallography or NMR spectroscopy.Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of “Ethyl 3-[(3,5-dimethoxyphenyl)sulfamoyl]-4-phenylthiophene-2-carboxylate”:
Pharmaceutical Development
Ethyl 3-[(3,5-dimethoxyphenyl)sulfamoyl]-4-phenylthiophene-2-carboxylate has shown potential in the development of new pharmaceutical compounds. Its unique chemical structure allows it to interact with various biological targets, making it a candidate for drug discovery and development. Researchers are exploring its efficacy in treating conditions such as inflammation, cancer, and infectious diseases .
Biological Imaging
This compound can be used in biological imaging due to its ability to bind to specific cellular components. Its fluorescent properties make it useful in tracking and visualizing cellular processes in real-time. This application is particularly valuable in studying cell biology and understanding the dynamics of cellular functions .
Chemical Biology
In chemical biology, Ethyl 3-[(3,5-dimethoxyphenyl)sulfamoyl]-4-phenylthiophene-2-carboxylate is utilized to study the interactions between small molecules and biological systems. It serves as a tool to probe the mechanisms of action of various biomolecules, helping researchers to elucidate complex biochemical pathways and identify potential therapeutic targets .
Material Science
The compound’s unique chemical properties make it a candidate for developing new materials with specific functionalities. Researchers are investigating its use in creating advanced materials for applications such as sensors, catalysts, and electronic devices. Its ability to form stable complexes with metals and other elements is particularly advantageous in this field .
Environmental Science
Ethyl 3-[(3,5-dimethoxyphenyl)sulfamoyl]-4-phenylthiophene-2-carboxylate is being studied for its potential applications in environmental science. Its chemical stability and reactivity make it suitable for use in detecting and neutralizing environmental pollutants. Researchers are exploring its use in developing sensors for monitoring air and water quality .
Agricultural Chemistry
In agricultural chemistry, this compound is being investigated for its potential as a pesticide or herbicide. Its ability to interact with specific biological targets in plants and pests makes it a candidate for developing new agrochemicals that are more effective and environmentally friendly. Studies are focused on understanding its mode of action and optimizing its efficacy .
Medicinal Chemistry
Ethyl 3-[(3,5-dimethoxyphenyl)sulfamoyl]-4-phenylthiophene-2-carboxylate is also being explored in medicinal chemistry for its potential to act as a lead compound in the synthesis of new therapeutic agents. Researchers are modifying its structure to enhance its pharmacological properties and reduce potential side effects, aiming to develop more effective and safer medications .
Synthetic Chemistry
In synthetic chemistry, this compound is used as a building block for the synthesis of more complex molecules. Its versatile chemical structure allows for various modifications, making it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals. Researchers are developing new synthetic routes to efficiently produce this compound and its derivatives .
These applications highlight the versatility and potential of Ethyl 3-[(3,5-dimethoxyphenyl)sulfamoyl]-4-phenylthiophene-2-carboxylate in various scientific research fields. Each application leverages its unique chemical properties to address specific challenges and advance knowledge in the respective domains.
Purdue University News. “Purdue technology provides site- and chemical-specific control of processes within live cells.” June 24, 2024.
properties
IUPAC Name |
ethyl 3-[(3,5-dimethoxyphenyl)sulfamoyl]-4-phenylthiophene-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21NO6S2/c1-4-28-21(23)19-20(18(13-29-19)14-8-6-5-7-9-14)30(24,25)22-15-10-16(26-2)12-17(11-15)27-3/h5-13,22H,4H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ATYMRZMHVDMGEQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C(=CS1)C2=CC=CC=C2)S(=O)(=O)NC3=CC(=CC(=C3)OC)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21NO6S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
447.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-[(3,5-dimethoxyphenyl)sulfamoyl]-4-phenylthiophene-2-carboxylate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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